Cas no 1211530-63-0 (6-chloro-4-fluoropyridin-3-ol)

6-Chloro-4-fluoropyridin-3-ol is a halogenated pyridine derivative with a hydroxyl group at the 3-position, making it a versatile intermediate in organic synthesis. Its unique substitution pattern, combining chloro and fluoro substituents, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The presence of both electron-withdrawing groups and a hydroxyl moiety allows for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and material science. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its structural features make it particularly valuable for constructing complex heterocyclic frameworks or modifying bioactive molecules.
6-chloro-4-fluoropyridin-3-ol structure
6-chloro-4-fluoropyridin-3-ol structure
Product Name:6-chloro-4-fluoropyridin-3-ol
CAS No:1211530-63-0
MF:C5H3ClFNO
MW:147.534823656082
MDL:MFCD16610318
CID:4578005
PubChem ID:119025473
Update Time:2025-06-13

6-chloro-4-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 6-CHLORO-4-FLUOROPYRIDIN-3-OL
    • 3-Pyridinol, 6-chloro-4-fluoro-
    • 6-chloro-4-fluoropyridin-3-ol
    • MDL: MFCD16610318
    • Inchi: 1S/C5H3ClFNO/c6-5-1-3(7)4(9)2-8-5/h1-2,9H
    • InChI Key: ZZZCFDRBHNPRNB-UHFFFAOYSA-N
    • SMILES: C1=NC(Cl)=CC(F)=C1O

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Additional information on 6-chloro-4-fluoropyridin-3-ol

Comprehensive Overview of 6-Chloro-4-fluoropyridin-3-ol (CAS No. 1211530-63-0): Properties, Applications, and Industry Insights

6-Chloro-4-fluoropyridin-3-ol (CAS No. 1211530-63-0) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a fluorinated heterocyclic compound, it serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery and crop protection formulations. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity, making it valuable for cross-coupling reactions and nucleophilic substitutions.

Recent studies highlight the growing demand for halogenated pyridines in developing small-molecule inhibitors and biologically active compounds. Researchers frequently search for "6-Chloro-4-fluoropyridin-3-ol solubility" or "CAS 1211530-63-0 synthesis method," reflecting its importance in optimizing reaction conditions. The compound’s logP value (measuring lipophilicity) and hydrogen-bonding capacity are critical parameters for medicinal chemistry applications, aligning with current trends in fragment-based drug design.

In agrochemicals, 6-Chloro-4-fluoropyridin-3-ol derivatives are explored for their potential as herbicide intermediates. Industry reports suggest increased interest in "fluoropyridine-based pesticides" due to their improved environmental persistence and target specificity compared to traditional analogs. Environmental scientists often investigate "degradation pathways of halogenated pyridines" to assess ecological impact, a topic gaining traction in green chemistry discussions.

The compound’s crystalline structure and thermal stability (often queried as "1211530-63-0 melting point") make it suitable for high-temperature reactions. Analytical techniques like HPLC purity analysis and NMR characterization are essential for quality control, with many laboratories seeking "6-Chloro-4-fluoropyridin-3-ol spectral data" for verification purposes. Recent advancements in continuous flow chemistry have also enabled more efficient large-scale production of such intermediates.

From a commercial perspective, suppliers emphasize "CAS 1211530-63-0 bulk availability" and "custom synthesis services" to cater to diverse R&D needs. Regulatory compliance documents frequently reference this compound under REACH registration guidelines, with particular focus on its handling precautions and storage conditions. The rise of AI-assisted molecular modeling has further accelerated its adoption, as computational chemists search for "halopyridine docking studies" to predict bioactivity.

Emerging applications include its use in electronic materials, where fluoropyridines contribute to organic semiconductor development. Material scientists investigate "6-Chloro-4-fluoropyridin-3-ol thin film properties" for potential use in flexible electronics. This multidisciplinary relevance positions CAS No. 1211530-63-0 as a compound bridging pharmaceuticals, agriculture, and advanced materials science.

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